Cas no 1427369-28-5 (5-Fluoroimidazo[1,5-a]pyridine)

• Product Name: 5-Fluoroimidazo[1,5-a]pyridine
• CAS No: 1427369-28-5
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD23711109
• CID: 4782149
• Update Time: 2025-06-13

5-Fluoroimidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroimidazo[1,5-a]pyridine

• MDL： MFCD23711109
• Inchi： 1S/C7H5FN2/c8-7-3-1-2-6-4-9-5-10(6)7/h1-5H
• InChI Key： OHPBASBTUXTDBO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CN=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 2.3
• Topological Polar Surface Area: 17.3

Additional information on 5-Fluoroimidazo[1,5-a]pyridine

Introduction to 5-Fluoroimidazo[1,5-a]pyridine (CAS No. 1427369-28-5)

5-Fluoroimidazo[1,5-a]pyridine (CAS No. 1427369-28-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a fluorine atom in its structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

Thefluoro substituent in 5-Fluoroimidazo[1,5-a]pyridine plays a crucial role in modulating the compound's bioavailability, metabolic stability, and binding affinity to biological targets. Fluorinated compounds are widely recognized for their ability to improve drug efficacy and pharmacokinetic properties, which has led to extensive research into their applications in medicinal chemistry. The imidazopyridine core structure provides a versatile platform for further functionalization, enabling the design of novel molecules with tailored biological activities.

In recent years, 5-Fluoroimidazo[1,5-a]pyridine has been extensively studied for its potential in the development of small-molecule inhibitors targeting various diseases. One of the most promising areas of research is its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit significant antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Thefluoro group enhances the compound's ability to interact with biological targets, leading to improved potency and selectivity.

The pharmacological activity of 5-Fluoroimidazo[1,5-a]pyridine is attributed to its ability to modulate multiple molecular targets. For instance, it has been shown to inhibit enzymes such as kinases and phosphodiesterases that are overexpressed in cancer cells. Additionally, this compound exhibits anti-inflammatory properties by interacting with transcription factors and cytokine receptors. These mechanisms make it a promising candidate for the development of novel therapeutics targeting chronic inflammatory diseases and autoimmune disorders.

Recent advances in computational chemistry and molecular modeling have facilitated the rational design of derivatives of 5-Fluoroimidazo[1,5-a]pyridine. By leveraging these technologies, researchers can predict the binding affinity and pharmacokinetic properties of novel analogs with high accuracy. This approach has led to the identification of several potent and selective inhibitors that are currently undergoing preclinical evaluation. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying lead compounds with optimal pharmacological profiles.

The synthesis of 5-Fluoroimidazo[1,5-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing environmental impact. Techniques such as flow chemistry and green chemistry principles have been employed to optimize synthetic routes, making the production of this compound more sustainable and scalable.

The biological evaluation of 5-Fluoroimidazo[1,5-a]pyridine has revealed its potential as a therapeutic agent across multiple disease indications. In addition to oncology, this compound has shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. Preclinical studies have also indicated its efficacy in combating infectious diseases by inhibiting viral replication and host immune responses. These findings underscore the versatility of imidazopyridine derivatives as pharmacological tools.

The development of novel drug candidates often involves iterative optimization cycles to enhance their pharmacological properties. Researchers have utilized structure-activity relationship (SAR) studies to identify key structural features that contribute to biological activity. By systematically modifying various substituents on the imidazopyridine core, new analogs with improved potency, selectivity, and pharmacokinetic profiles have been generated. These efforts have laid the foundation for clinical trials aimed at evaluating the safety and efficacy of 5-Fluoroimidazo[1,5-a]pyridine-based therapeutics.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before approval for human use. Preclinical studies involving cell-based assays, animal models, and pharmacokinetic evaluations are essential components of this process. The data generated from these studies provide critical insights into the compound's mechanism of action, toxicity profile, and optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into clinical applications.

The future prospects for 5-Fluoroimidazo[1,5-a]pyridine are promising as ongoing research continues to uncover new therapeutic applications. Advances in gene editing technologies may enable targeted delivery systems that enhance the compound's bioavailability and reduce side effects. Additionally, combination therapies involving multiple drug candidates may improve treatment outcomes by addressing complex disease mechanisms from multiple angles. The continued exploration of this compound's potential will likely lead to significant advancements in medicine.